4-(4-Bromophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(4-bromophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C16H11BrFN3/c17-11-7-5-10(6-8-11)14-9-15(21-16(19)20-14)12-3-1-2-4-13(12)18/h1-9H,(H2,19,20,21)
• InChI Key: QLPBVSMUOWGCOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)Br)N)F
• Molecular Formula: C16H11BrFN3
• Molecular Weight: 344.18 g/mol

Description

4-(4-Bromophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine, commonly referred to as 4B6FPA, is a heterocyclic compound that has been studied for its potential applications in various scientific fields. It has been used as a pharmaceutical intermediate, a reagent, and a ligand in coordination chemistry. 4B6FPA is a versatile compound that has been used to synthesize various organic compounds and has been studied for its biological activity.

Scientific Research Applications

4B6FPA has been studied for its potential applications in various scientific fields. It has been used as a pharmaceutical intermediate, a reagent, and a ligand in coordination chemistry. In addition, 4B6FPA has been used in the synthesis of various organic compounds and has been studied for its biological activity. For example, 4B6FPA has been studied for its potential use in the treatment of Alzheimer's disease and as an inhibitor of the enzyme tyrosine kinase.

Mechanism of Action

The mechanism of action of 4B6FPA is not yet fully understood. However, it is believed that 4B6FPA may act as an inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and differentiation. In addition, 4B6FPA has been studied for its potential use in the treatment of Alzheimer's disease, as it may have the ability to reduce the formation of amyloid plaques in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4B6FPA are not yet fully understood. However, it is believed that 4B6FPA may act as an inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and differentiation. In addition, 4B6FPA has been studied for its potential use in the treatment of Alzheimer's disease, as it may have the ability to reduce the formation of amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 4B6FPA in lab experiments include its high solubility in water, its low toxicity, and its ability to form stable complexes with other molecules. In addition, 4B6FPA is relatively inexpensive and can be synthesized in a relatively short amount of time. The main limitation of using 4B6FPA in lab experiments is that its mechanism of action is not yet fully understood, which can make it difficult to predict its effects.

Future Directions

The potential future directions of 4B6FPA include further research into its mechanism of action and its potential use in the treatment of Alzheimer's disease. In addition, further research into the synthesis of 4B6FPA and its potential applications in other scientific fields such as coordination chemistry may be beneficial. Finally, further research into the biochemical and physiological effects of 4B6FPA may be useful in determining its potential therapeutic applications.

Synthesis Methods

The synthesis of 4B6FPA can be achieved through a two-step process. In the first step, 4-bromophenyl-2-fluorobenzene is reacted with 2-chloropyrimidine in the presence of a base such as triethylamine to form 4-(4-bromophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine. The second step involves the reaction of the product with a mixture of acetic anhydride and pyridine to form 4-(4-bromophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine.